Cas no 108257-41-6 (5-Methylimidazole-4-carbonitrile)

5-Methylimidazole-4-carbonitrile is a heterocyclic organic compound featuring a nitrile group at the 4-position and a methyl substituent at the 5-position of the imidazole ring. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and specialty chemicals. Its nitrile functionality allows for further derivatization, enabling the formation of amides, carboxylic acids, or other heterocyclic systems. The compound’s stability and reactivity under controlled conditions make it suitable for use in multi-step synthetic routes. It is commonly employed in research and industrial applications requiring precise molecular modifications for target molecule development.
5-Methylimidazole-4-carbonitrile structure
108257-41-6 structure
Product Name:5-Methylimidazole-4-carbonitrile
CAS No:108257-41-6
MF:C5H5N3
MW:107.113300085068
MDL:MFCD19219933
CID:877438
PubChem ID:21793339
Update Time:2025-05-28

5-Methylimidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1H-imidazole-4-carbonitrile
    • 4-CYANOIMIDAZOLE
    • 4-Methyl-5-cyanoimidazole
    • 5-Methylimidazole-4-carbonitrile
    • 1H-IMidazole-4-carbonitrile, 5-Methyl-
    • FCH954796
    • 1H-Imidazole-5-carbonitrile, 4-methyl-
    • SY035699
    • AX8211880
    • DB-124032
    • MFCD19219933
    • SCHEMBL4345473
    • AC2082
    • AKOS025394131
    • CS-0279419
    • CS-12016
    • EN300-3186674
    • 108257-41-6
    • DTXSID40618163
    • Z1203746667
    • AKOS006353948
    • 4-Methyl-1h-imidazole-5-carbonitrile
    • MDL: MFCD19219933
    • Inchi: 1S/C5H5N3/c1-4-5(2-6)8-3-7-4/h3H,1H3,(H,7,8)
    • InChI Key: KODWZZOTTOSNLW-UHFFFAOYSA-N
    • SMILES: N1C=NC(C#N)=C1C

Computed Properties

  • Exact Mass: 107.04845
  • Monoisotopic Mass: 107.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.21
  • Boiling Point: 381 ºC
  • Flash Point: 129 ºC
  • PSA: 52.47
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Methylimidazole-4-carbonitrile Security Information

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